Cas no 53666-76-5 (4-Hydroxy-5-methoxy-2H-chromen-2-one)

• Product Name: 4-Hydroxy-5-methoxy-2H-chromen-2-one
• CAS No: 53666-76-5
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD18970681
• CID: 356733
• PubChem ID: 54690201
• Update Time: 2025-04-19

4-Hydroxy-5-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-hydroxy-5-methoxy-
• 4-Hydroxy-5-methoxy-2H-1-benzopyran-2-one
• 4-hydroxy-5-methoxychromen-2-one
• 4-Hydroxy-5-methoxy-2H-chromen-2-one
• 4-hydroxy-5-methoxycoumarin
• LFFCJEOKCYTBDD-UHFFFAOYSA-N
• SY130848
• SCHEMBL5342730
• CS-12696
• DTXSID00715844
• AC1957
• AKOS037621224
• 53666-76-5
• A914361
• MFCD18970681
• DB-087322

• MDL： MFCD18970681
• Inchi： 1S/C10H8O4/c1-13-7-3-2-4-8-10(7)6(11)5-9(12)14-8/h2-5,11H,1H3
• InChI Key： LFFCJEOKCYTBDD-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C(=CC=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.2

Experimental Properties

• PSA: 55.76